Cas no 328023-09-2 (2-(2-cyclopentylidenehydrazin-1-yl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxylic acid)

2-(2-cyclopentylidenehydrazin-1-yl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxylic acid structure

328023-09-2 structure

Product Name:2-(2-cyclopentylidenehydrazin-1-yl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxylic acid

CAS No:328023-09-2

MF:C₁₀H₁₃N₃O₃S

MW:255.293520689011

CID:6207385

PubChem ID:135457750

Update Time:2024-01-06

2-(2-cyclopentylidenehydrazin-1-yl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(2-cyclopentylidenehydrazin-1-yl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxylic acid
- 328023-09-2
- Inchi： 1S/C10H13N3O3S/c14-8-5-7(9(15)16)17-10(11-8)13-12-6-3-1-2-4-6/h7H,1-5H2,(H,15,16)(H,11,13,14)
- InChI Key： OEQYDNYIJXKFMR-UHFFFAOYSA-N
- SMILES： S1/C(=N/N=C2\CCCC\2)/NC(CC1C(=O)O)=O

Computed Properties

Exact Mass: 255.06776246g/mol
Monoisotopic Mass: 255.06776246g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 398
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 116Å²

2-(2-cyclopentylidenehydrazin-1-yl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0897-0055-2μmol	2-(2-cyclopentylidenehydrazin-1-yl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxylic acid	328023-09-2	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0897-0055-5μmol	2-(2-cyclopentylidenehydrazin-1-yl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxylic acid	328023-09-2	90%+	5μl	$63.0	2023-05-17
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Life Chemicals	F0897-0055-20μmol	2-(2-cyclopentylidenehydrazin-1-yl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxylic acid	328023-09-2	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0897-0055-1mg	2-(2-cyclopentylidenehydrazin-1-yl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxylic acid	328023-09-2	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0897-0055-2mg	2-(2-cyclopentylidenehydrazin-1-yl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxylic acid	328023-09-2	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0897-0055-3mg	2-(2-cyclopentylidenehydrazin-1-yl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxylic acid	328023-09-2	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0897-0055-4mg	2-(2-cyclopentylidenehydrazin-1-yl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxylic acid	328023-09-2	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0897-0055-5mg	2-(2-cyclopentylidenehydrazin-1-yl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxylic acid	328023-09-2	90%+	5mg	$69.0	2023-05-17
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